N-{[1-(2-ethoxybenzyl)-3-piperidinyl]methyl}-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[[1-[(2-ethoxyphenyl)methyl]piperidin-3-yl]methyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C24H32N2O3/c1-3-29-23-9-5-4-8-21(23)18-26-14-6-7-20(17-26)16-25-24(27)15-19-10-12-22(28-2)13-11-19/h4-5,8-13,20H,3,6-7,14-18H2,1-2H3,(H,25,27)
• InChI Key: TVLKNHPJRKPFNO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCCC(C2)CNC(=O)CC3=CC=C(C=C3)OC
• Molecular Formula: C24H32N2O3
• Molecular Weight: 396.5 g/mol

Description

N-{[1-(2-ethoxybenzyl)-3-piperidinyl]methyl}-2-(4-methoxyphenyl)acetamide, also known as EAPA, is a chemical compound that has gained significant attention in the field of scientific research. EAPA is a novel compound that has been synthesized by researchers for its potential use in various applications.

Mechanism of Action

N-{[1-(2-ethoxybenzyl)-3-piperidinyl]methyl}-2-(4-methoxyphenyl)acetamide acts as a dopamine D2 receptor antagonist, which means that it blocks the action of dopamine at this receptor. This results in a decrease in the release of dopamine, which is associated with the reward and motivation pathways in the brain. N-{[1-(2-ethoxybenzyl)-3-piperidinyl]methyl}-2-(4-methoxyphenyl)acetamide has also been shown to have an effect on the serotonin system, which is involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects:
Studies have shown that N-{[1-(2-ethoxybenzyl)-3-piperidinyl]methyl}-2-(4-methoxyphenyl)acetamide has a significant effect on the levels of dopamine and serotonin in the brain. It has been shown to decrease the release of dopamine, which is associated with the reward and motivation pathways in the brain. N-{[1-(2-ethoxybenzyl)-3-piperidinyl]methyl}-2-(4-methoxyphenyl)acetamide has also been shown to increase the levels of serotonin, which is associated with the regulation of mood and anxiety. These effects make N-{[1-(2-ethoxybenzyl)-3-piperidinyl]methyl}-2-(4-methoxyphenyl)acetamide a promising compound for the treatment of addiction, depression, and anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{[1-(2-ethoxybenzyl)-3-piperidinyl]methyl}-2-(4-methoxyphenyl)acetamide is its high affinity for the dopamine D2 receptor. This makes it a useful tool for studying the role of this receptor in various biological processes. However, one of the limitations of N-{[1-(2-ethoxybenzyl)-3-piperidinyl]methyl}-2-(4-methoxyphenyl)acetamide is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are many future directions for the study of N-{[1-(2-ethoxybenzyl)-3-piperidinyl]methyl}-2-(4-methoxyphenyl)acetamide. One possible direction is the development of new compounds that are more soluble in water, which would make them easier to work with in lab experiments. Another direction is the study of the effects of N-{[1-(2-ethoxybenzyl)-3-piperidinyl]methyl}-2-(4-methoxyphenyl)acetamide on other neurotransmitter systems, such as the glutamate system, which is involved in learning and memory. Finally, the potential use of N-{[1-(2-ethoxybenzyl)-3-piperidinyl]methyl}-2-(4-methoxyphenyl)acetamide in the treatment of addiction, depression, and anxiety disorders should be further explored.
Conclusion:
In conclusion, N-{[1-(2-ethoxybenzyl)-3-piperidinyl]methyl}-2-(4-methoxyphenyl)acetamide is a novel compound that has gained significant attention in the field of scientific research. Its high affinity for the dopamine D2 receptor makes it a useful tool for studying the role of this receptor in various biological processes. N-{[1-(2-ethoxybenzyl)-3-piperidinyl]methyl}-2-(4-methoxyphenyl)acetamide has also shown promising results in the treatment of addiction, depression, and anxiety disorders. Further research is needed to fully understand the potential of N-{[1-(2-ethoxybenzyl)-3-piperidinyl]methyl}-2-(4-methoxyphenyl)acetamide in these applications.

Synthesis Methods

The synthesis of N-{[1-(2-ethoxybenzyl)-3-piperidinyl]methyl}-2-(4-methoxyphenyl)acetamide involves the reaction of 4-methoxybenzyl chloride with piperidine, followed by the reaction of the resulting product with ethyl 2-bromoacetate. The final product is obtained by the reaction of the intermediate product with sodium methoxide. This synthesis method has been optimized for the production of high-quality N-{[1-(2-ethoxybenzyl)-3-piperidinyl]methyl}-2-(4-methoxyphenyl)acetamide.

Scientific Research Applications

N-{[1-(2-ethoxybenzyl)-3-piperidinyl]methyl}-2-(4-methoxyphenyl)acetamide has been extensively studied for its potential use in various scientific research applications. One of the most promising applications of N-{[1-(2-ethoxybenzyl)-3-piperidinyl]methyl}-2-(4-methoxyphenyl)acetamide is in the field of neuroscience. It has been shown to have a high affinity for the dopamine D2 receptor, which is involved in the regulation of reward and motivation. N-{[1-(2-ethoxybenzyl)-3-piperidinyl]methyl}-2-(4-methoxyphenyl)acetamide has also been studied for its potential use in the treatment of addiction, depression, and anxiety disorders.